Cas no 1864533-72-1 (2,2-Dicyclopropyl-2-acetamidoacetic acid)

• Product Name: 2,2-Dicyclopropyl-2-acetamidoacetic acid
• CAS No: 1864533-72-1
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5806951
• PubChem ID: 163440378
• Update Time: 2025-06-08

2,2-Dicyclopropyl-2-acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dicyclopropyl-2-acetamidoacetic acid
• 1864533-72-1
• EN300-4576367
• 2,2-Dicyclopropyl-2-acetamidoacetic acid

• Inchi： 1S/C10H15NO3/c1-6(12)11-10(9(13)14,7-2-3-7)8-4-5-8/h7-8H,2-5H2,1H3,(H,11,12)(H,13,14)
• InChI Key： AYAPZOSWLMLDBC-UHFFFAOYSA-N
• SMILES： OC(C(C1CC1)(C1CC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 2,2-Dicyclopropyl-2-acetamidoacetic acid

Introduction to 2,2-Dicyclopropyl-2-acetamidoacetic acid (CAS No: 1864533-72-1)

2,2-Dicyclopropyl-2-acetamidoacetic acid, identified by its Chemical Abstracts Service (CAS) number 1864533-72-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of dicyclopropyl groups and an acetamido functional group, which contribute to its unique chemical properties and potential biological activities.

The structural motif of 2,2-Dicyclopropyl-2-acetamidoacetic acid consists of a central acetic acid backbone modified with two cyclopropyl rings attached to the second carbon atom. This configuration imparts a high degree of steric hindrance, which can influence both its reactivity and its interactions with biological targets. The acetamido group further enhances the molecule's solubility in polar solvents and introduces a basic nitrogen atom, which may participate in hydrogen bonding or other forms of non-covalent interactions.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those that incorporate rigid or constrained structures to improve binding affinity and selectivity. The dicyclopropyl moiety in 2,2-Dicyclopropyl-2-acetamidoacetic acid is particularly noteworthy, as it has been shown to enhance molecular rigidity and stability. This property is highly desirable in drug design, as it can prevent conformational flexibility that might otherwise reduce binding efficacy.

One of the most compelling aspects of 2,2-Dicyclopropyl-2-acetamidoacetic acid is its potential as a building block for more complex pharmacophores. Researchers have leveraged its unique structure to develop derivatives with enhanced pharmacological properties. For instance, modifications to the dicyclopropyl groups or the acetamido moiety have led to compounds with improved metabolic stability and reduced toxicity. These findings underscore the importance of understanding the structural features of such molecules in the context of drug development.

The synthesis of 2,2-Dicyclopropyl-2-acetamidoacetic acid presents both challenges and opportunities for synthetic chemists. The introduction of two cyclopropyl rings requires precise control over reaction conditions to avoid unwanted side products. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high fidelity. Techniques such as transition-metal-catalyzed reactions and enantioselective synthesis have been particularly valuable in this regard.

Beyond its synthetic significance, 2,2-Dicyclopropyl-2-acetamidoacetic acid has shown promise in various preclinical studies. Its structural features suggest potential applications in multiple therapeutic areas, including anti-inflammatory and anti-cancer agents. For example, studies have indicated that derivatives of this compound may interact with specific enzymes or receptors involved in disease pathways. While these findings are preliminary, they highlight the need for further investigation into the biological activity of this class of molecules.

The pharmacokinetic profile of 2,2-Dicyclopropyl-2-acetamidoacetic acid is another critical factor that influences its potential as a drug candidate. The presence of polar functional groups like the acetamido moiety can impact solubility and bioavailability. Researchers are actively exploring ways to optimize these properties through structural modifications. For instance, incorporating hydrophilic or lipophilic groups strategically can enhance absorption and distribution while minimizing clearance rates.

In conclusion, 2,2-Dicyclopropyl-2-acetamidoacetic acid represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics with improved efficacy and selectivity. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the development of next-generation drugs.